Cas no 2171252-06-3 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid)
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid
- 2171252-06-3
- EN300-1574471
- 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid
-
- Inchi: 1S/C28H28N2O5/c1-3-18(15-26(31)30-25-14-8-13-19(17(25)2)27(32)33)29-28(34)35-16-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-14,18,24H,3,15-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t18-/m0/s1
- InChI Key: DKMDMCNHVGFBFS-SFHVURJKSA-N
- SMILES: O(C(N[C@H](CC(NC1C=CC=C(C(=O)O)C=1C)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574471-0.05g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574471-0.1g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574471-0.25g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574471-0.5g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574471-1.0g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574471-2.5g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574471-5.0g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574471-10.0g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574471-50mg |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574471-100mg |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylbenzoic acid |
2171252-06-3 | 100mg |
$2963.0 | 2023-09-24 |
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid
Comprehensive Overview of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid (CAS No. 2171252-06-3)
In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid (CAS No. 2171252-06-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in the synthesis of peptides and other bioactive molecules. The Fmoc-protected amino acid derivative is particularly valued for its stability and compatibility with solid-phase peptide synthesis (SPPS), making it a cornerstone in modern drug discovery and development.
The compound’s CAS number 2171252-06-3 is a unique identifier that ensures precise tracking and regulatory compliance in research and industrial applications. Researchers and manufacturers frequently search for this identifier to verify purity, sourcing, and compliance with global standards. The Fmoc group in the molecule is a critical feature, as it provides temporary protection for the amino group during peptide elongation, a process essential for creating complex polypeptides with high precision. This attribute aligns with the growing demand for high-purity peptide intermediates in therapeutics targeting diseases like cancer, diabetes, and autoimmune disorders.
One of the most searched topics in peptide chemistry revolves around the optimization of SPPS protocols. Here, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid stands out due to its compatibility with automated synthesizers and its ability to minimize side reactions. The 2-methylbenzoic acid moiety further enhances the molecule’s utility by introducing steric and electronic effects that can influence peptide folding and stability. These properties are frequently discussed in forums and publications focused on peptide drug design and bioconjugation techniques.
Another hot topic in the scientific community is the green chemistry approach to peptide synthesis. The use of Fmoc-protected derivatives like this compound aligns with efforts to reduce hazardous waste and improve atom economy. Researchers are increasingly exploring how such building blocks can be integrated into sustainable synthesis workflows, a trend reflected in the rising number of related search queries. The compound’s role in microwave-assisted peptide synthesis is also gaining attention, as this method reduces reaction times and improves yields.
From a commercial perspective, the demand for custom peptide synthesis services has surged, driven by the expanding applications of peptides in diagnostics, vaccines, and personalized medicine. 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid is often listed in catalogs of specialty chemicals, with suppliers highlighting its high HPLC purity and batch-to-batch consistency. These qualities are critical for ensuring reproducibility in preclinical and clinical studies, a concern frequently raised by biopharmaceutical companies.
In summary, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid (CAS No. 2171252-06-3) is a versatile and indispensable tool in peptide science. Its unique structural features, combined with its alignment with current trends like green chemistry and automated synthesis, make it a subject of ongoing research and commercial interest. As the field advances, this compound is likely to remain at the forefront of innovations in peptide-based therapeutics and biomaterials.
2171252-06-3 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)